Cas no 794549-17-0 (Methanone,(3,5-dimethyl-1-piperidinyl)(5-methyl-4-isoxazolyl)-)

• Product Name: Methanone,(3,5-dimethyl-1-piperidinyl)(5-methyl-4-isoxazolyl)-
• CAS No: 794549-17-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 556427
• PubChem ID: 11841715
• Update Time: 2025-04-19

Methanone,(3,5-dimethyl-1-piperidinyl)(5-methyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,5-dimethyl-1-piperidinyl)(5-methyl-4-isoxazolyl)-
• Piperidine,3,5-dimethyl-1-[(5-methyl-4-isoxazolyl)carbonyl]- (9CI)
• 794549-17-0
• (3,5-Dimethylpiperidin-1-yl)(5-methylisoxazol-4-yl)methanone

• Inchi： 1S/C12H18N2O2/c1-8-4-9(2)7-14(6-8)12(15)11-5-13-16-10(11)3/h5,8-9H,4,6-7H2,1-3H3
• InChI Key： SMLPEOZFVGZAOD-UHFFFAOYSA-N
• SMILES： O=C(C1C=NOC=1C)N1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų